Cas no 2248349-85-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate
• CAS No: 2248349-85-9
• MF: C₁₇H₁₄N₂O₆S
• MW: 374.367863178253
• CID: 6494303
• PubChem ID: 165867015
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248349-85-9
• EN300-6520089
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate

• Inchi： 1S/C17H14N2O6S/c18-26(23,24)12-5-3-4-11(10-12)8-9-15(20)25-19-16(21)13-6-1-2-7-14(13)17(19)22/h1-7,10H,8-9H2,(H2,18,23,24)
• InChI Key： JOBCYXKEDWDJFK-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 374.05725734g/mol
• Monoisotopic Mass: 374.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 132Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate

Compound CAS No. 2248349-85-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate

The compound with CAS No. 2248349-85-9, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a 1,3-dioxo isoindole moiety and a sulfamoylphenyl propanoate group. The combination of these functional groups makes it a versatile compound with promising properties in drug design and material science.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. The isoindole core of this compound has been shown to exhibit strong binding affinity to various biological targets, making it a valuable scaffold for drug development. Additionally, the presence of the sulfamoylphenyl group introduces electron-withdrawing effects, which can enhance the compound's solubility and bioavailability. This dual functionality positions the compound as a potential candidate for anti-inflammatory, anti-cancer, and anti-viral therapies.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of 1,3-Dioxo isoindole derivatives as carriers for therapeutic agents due to their ability to encapsulate drugs and release them at specific sites within the body. The incorporation of the sulfamoylphenyl propanoate group further enhances this capability by improving the stability and controlled release properties of the drug delivery system.

Moreover, computational studies have revealed that the 1,3-Dioxo isoindole moiety exhibits significant π-electron interactions with biological macromolecules. This property has been leveraged in designing novel inhibitors for protein kinases, which are key targets in cancer therapy. The sulfamoylphenyl group also contributes to hydrogen bonding interactions, further stabilizing the compound's binding to its target proteins.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These advancements have made it feasible to scale up production for preclinical studies and potential clinical trials.

Another area of interest is the environmental impact of this compound. Studies have shown that its degradation products are non-toxic and biodegradable under standard conditions. This makes it an eco-friendly alternative to traditional pharmaceutical compounds that often pose risks to aquatic ecosystems.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-sulfamoylphenyl)propanoate (CAS No. 2248349-85-9) represents a cutting-edge molecule with diverse applications in medicine and materials science. Its unique structure and functional groups make it a promising candidate for developing innovative therapeutic agents and advanced drug delivery systems. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern healthcare solutions.